Cas no 2034236-37-6 (3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide)
3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide
- F6506-2222
- 3-(dimethylamino)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]benzamide
- 3-(dimethylamino)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)benzamide
- AKOS026692187
- 2034236-37-6
- 3-(dimethylamino)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)benzamide
-
- Inchi: 1S/C19H20N2O2S2/c1-21(2)16-6-3-5-14(11-16)18(22)20-13-19(23,15-8-10-24-12-15)17-7-4-9-25-17/h3-12,23H,13H2,1-2H3,(H,20,22)
- InChI Key: POVWNQWEWYCJDT-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C1=CSC=C1)(CNC(C1=CC=CC(=C1)N(C)C)=O)O
Computed Properties
- Exact Mass: 372.09662023g/mol
- Monoisotopic Mass: 372.09662023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 109Ų
3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6506-2222-2μmol |
3-(dimethylamino)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]benzamide |
2034236-37-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2222-5μmol |
3-(dimethylamino)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]benzamide |
2034236-37-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2222-10μmol |
3-(dimethylamino)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]benzamide |
2034236-37-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2222-20μmol |
3-(dimethylamino)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]benzamide |
2034236-37-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2222-1mg |
3-(dimethylamino)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]benzamide |
2034236-37-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2222-2mg |
3-(dimethylamino)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]benzamide |
2034236-37-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2222-3mg |
3-(dimethylamino)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]benzamide |
2034236-37-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2222-4mg |
3-(dimethylamino)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]benzamide |
2034236-37-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2222-5mg |
3-(dimethylamino)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]benzamide |
2034236-37-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6506-2222-10mg |
3-(dimethylamino)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]benzamide |
2034236-37-6 | 10mg |
$79.0 | 2023-09-08 |
3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide
Professional Introduction to Compound with CAS No. 2034236-37-6 and Product Name: 3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide
The compound with the CAS number 2034236-37-6 and the product name 3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this benzamide derivative incorporates several key functional groups, including a dimethylamino moiety, hydroxyl groups, and thiophene rings, which contribute to its unique chemical properties and potential therapeutic applications.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The presence of thiophene rings in this molecule not only enhances its structural complexity but also imparts specific electronic and steric properties that can influence its interactions with biological targets. The dual thiophene substituents at the 2-position and 3-position of the ethyl chain further diversify the compound's chemical landscape, making it a versatile scaffold for medicinal chemistry modifications.
The dimethylamino group at the 3-position of the benzamide core is another critical feature that contributes to the compound's pharmacological profile. This amine functionality is known for its ability to enhance solubility and bioavailability, which are essential factors in drug development. Additionally, the hydroxyl groups at the 2-position of the ethyl chain introduce polarity to the molecule, potentially improving its binding affinity to target proteins.
In the realm of contemporary pharmaceutical research, compounds like 3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide are being extensively studied for their potential in treating various diseases. The benzamide core is a well-known pharmacophore that has been successfully utilized in numerous drugs due to its ability to modulate enzyme activity and receptor binding. The unique structural features of this compound make it a promising candidate for further exploration in medicinal chemistry.
One of the most exciting aspects of this compound is its potential application in oncology research. Preliminary studies have suggested that molecules with similar structures may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation. The dimethylamino group and the hydroxyl functionalities are particularly interesting as they can serve as hydrogen bond donors or acceptors, facilitating interactions with biological targets. Furthermore, the thiophene rings can engage in π-stacking interactions, which are crucial for stabilizing protein-ligand complexes.
The synthesis of 3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the thiophene rings is particularly challenging due to their sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency.
From a computational chemistry perspective, this compound offers an excellent model system for studying molecular interactions. High-resolution crystal structures can provide insights into how different functional groups contribute to binding affinity and specificity. Additionally, molecular dynamics simulations can help predict how this molecule behaves within a biological environment, such as inside a protein binding pocket or within a cell membrane.
The potential therapeutic applications of 3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide extend beyond oncology. Researchers are also exploring its potential in treating neurological disorders, where modulation of neurotransmitter activity is key. The benzamide core's ability to interact with receptors and enzymes involved in neural signaling makes it an attractive scaffold for developing novel therapeutics.
In conclusion, 3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of functional groups such as dimethylamino, hydroxyl, and thiophene rings makes this compound a versatile scaffold for drug discovery. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is likely that we will see further developments in treating various diseases with greater efficacy and fewer side effects.
2034236-37-6 (3-(dimethylamino)-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)